![molecular formula C6H10N2O B6187630 rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one CAS No. 2639375-26-9](/img/no-structure.png)
rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one
Overview
Description
Rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one is a useful research compound. Its molecular formula is C6H10N2O and its molecular weight is 126.2. The purity is usually 93.
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Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one involves the cyclization of a precursor compound containing a primary amine and a ketone functional group.", "Starting Materials": [ "2-pyrrolidinone", "1,6-dibromohexane", "sodium hydride", "diethyl ether", "ammonium chloride", "sodium bicarbonate", "sodium chloride", "water" ], "Reaction": [ "1. Deprotonation of 2-pyrrolidinone with sodium hydride in diethyl ether to form the corresponding sodium salt.", "2. Reaction of the sodium salt with 1,6-dibromohexane to form the N-alkylated pyrrolidine derivative.", "3. Treatment of the N-alkylated pyrrolidine derivative with ammonium chloride in water to form the corresponding primary amine.", "4. Cyclization of the primary amine with the ketone functional group to form rac-(1R,6R)-2,5-diazabicyclo[4.2.0]octan-3-one in the presence of sodium bicarbonate and sodium chloride as a catalyst.", "5. Isolation and purification of the product by standard techniques such as column chromatography." ] } | |
CAS No. |
2639375-26-9 |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
93 |
Origin of Product |
United States |
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